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Introduction

ADAM20 (A Disintegrin and Metalloproteinase domain-containing protein 20) is a member of
the ADAM family of transmembrane proteins.[1] It is primarily expressed in the testis and is
implicated in sperm maturation and fertilization.[1][2][3][4] Due to its specific expression and
potential role in reproductive biology, accurate detection and quantification of ADAM20 are
crucial for research in fertility, contraception, and developmental biology. Western blotting is a
key technique for identifying and quantifying ADAM20 protein levels in biological samples. This
document provides a detailed protocol for the Western blotting of ADAM20, including sample
preparation, electrophoresis, protein transfer, and immunodetection.
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Property Value Reference

A Disintegrin and
Full Name ) ) [2]
Metalloproteinase Domain 20

Gene Name ADAM20 [2]
Molecular Weight ~81.6 kDa [4]
Subcellular Localization Membrane-bound [1]
Primary Tissue Testis [1]

Experimental Workflow
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Caption: Workflow for ADAM20 Western blotting.
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Signaling Pathway Context

ADAM family members, including ADAMZ20, are known to be involved in ectodomain shedding,
a process that releases the extracellular domain of transmembrane proteins. This shedding can
initiate signaling cascades. While a specific signaling pathway directly initiated by ADAMZ20 is
not yet fully elucidated, the general mechanism of ADAM-mediated signaling involves the
cleavage of substrates, leading to the activation of pathways such as Notch or EGFR signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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